Cas no 2172146-31-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidine-3-carboxylic acid
• CAS No: 2172146-31-3
• MF: C₂₆H₂₁IN₂O₅
• MW: 568.359819173813
• CID: 6493763
• PubChem ID: 165547807
• Update Time: 2025-05-20

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidine-3-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzoyl]azetidine-3-carboxylic acid
• 2172146-31-3
• EN300-1517443

• Inchi： 1S/C26H21IN2O5/c27-17-9-15(24(30)29-12-16(13-29)25(31)32)10-18(11-17)28-26(33)34-14-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-11,16,23H,12-14H2,(H,28,33)(H,31,32)
• InChI Key： IMKNZQIGQDJMKN-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(N1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 568.04952g/mol
• Monoisotopic Mass: 568.04952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidine-3-carboxylic Acid (CAS No. 2172146-31-3)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidine-3-carboxylic acid, identified by its CAS number 2172146-31-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties. The structural complexity of this molecule, characterized by its azetidine core and various functional groups, positions it as a valuable scaffold for drug discovery initiatives.

The molecular structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidine-3-carboxylic acid incorporates several key features that contribute to its unique chemical and biological profile. The presence of an iodobenzoyl moiety at the 5-position introduces a site for further functionalization, which is often exploited in medicinal chemistry to enhance binding affinity or modulate metabolic stability. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group serves as a protecting group for the amino functionality, allowing for controlled deprotection strategies during synthesis and subsequent derivatization.

This compound has been explored in various preclinical studies aimed at identifying novel therapeutic agents. Its azetidine ring, a six-membered heterocycle with nitrogen, provides a rigid framework that can mimic natural bioactive scaffolds found in biologically relevant molecules. Such structural motifs are often privileged in drug design due to their ability to interact favorably with biological targets. The incorporation of an iodine atom in the benzoyl group not only enhances the compound's reactivity but also allows for further modifications via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in constructing complex molecular architectures.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidine-3-carboxylic acid. Molecular docking studies have been instrumental in predicting binding interactions with potential target proteins, providing insights into the compound's mechanism of action. These computational approaches complement traditional experimental methods, expediting the drug discovery process by prioritizing promising candidates based on their predicted binding affinities and selectivity profiles.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of protecting groups, such as the methoxycarbonyl (Moc) group on the amino nitrogen, is crucial for preventing unwanted side reactions during multi-step synthesis. The iodobenzoyl moiety can be introduced via halogenation or direct functionalization strategies, depending on the synthetic route chosen. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater precision and efficiency, reducing the time and resources required for development.

In vitro studies have begun to elucidate the biological activity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidine-3-carboxylic acid. Initial investigations suggest potential interactions with enzymes and receptors involved in critical biological pathways. For instance, its structural features may allow it to modulate pathways associated with inflammation or cancer progression. However, further research is necessary to fully characterize its pharmacological profile and assess its therapeutic potential. Preclinical testing will be essential to evaluate its efficacy, safety, and pharmacokinetic properties before considering clinical trials.

The role of fluorinated aromatic compounds in drug development cannot be overstated. The presence of fluorine atoms in molecules like this one can significantly influence their pharmacokinetic properties, including bioavailability and metabolic stability. The electron-withdrawing nature of fluorine can enhance binding affinity by increasing lipophilicity or by inducing conformational changes in the target protein. Additionally, fluorine atoms can be used as isotopic labels or probes in biochemical assays, aiding in the study of metabolic pathways and drug interactions.

The azetidine ring itself is a versatile scaffold that has been explored extensively in medicinal chemistry. Its three-membered heterocycle introduces strain into the molecule, which can be exploited to enhance binding interactions or influence conformational preferences. This strain can also be relieved through subsequent chemical transformations, allowing for further derivatization and optimization. The combination of these features makes azetidine-based compounds attractive candidates for drug discovery efforts aimed at developing novel therapeutics.

As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzoylazetidine-3-carboxylic acid will remain valuable tools for exploring potential treatments. Their unique structural features provide a rich foundation for designing molecules with tailored biological activities. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery and development of new drugs that address unmet medical needs.

The future direction of research on this compound will likely involve expanding its chemical space through structural modifications and exploring new synthetic routes that improve efficiency and scalability. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial for translating preclinical findings into clinical applications. As our understanding of biological systems grows more sophisticated, compounds like this one will continue to play a pivotal role in shaping the next generation of therapeutic agents.